Cas no 81856-06-6 (Barium bis(tetracosylbenzenesulphonate))

• Product Name: Barium bis(tetracosylbenzenesulphonate)
• CAS No: 81856-06-6
• MF: C₆₀H₁₀₆BaO₆S₂
• MW: 1124.93705320358
• CID: 987182
• Update Time: 2023-08-03

Barium bis(tetracosylbenzenesulphonate) Chemical and Physical Properties

Names and Identifiers

• barium bis(tetracosylbenzenesulphonate)
• barium(2+),2-tetracosylbenzenesulfonate
• Barium bis(2-tetracosylbenzene-1-sulfonate)
• Bis(2-tetracosylbenzenesulfonic acid)barium salt
• Barium bis(tetracosylbenzenesulphonate)

• Inchi： 1S/2C30H54O3S.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-29-27-24-25-28-30(29)34(31,32)33;/h2*24-25,27-28H,2-23,26H2,1H3,(H,31,32,33);/q;;+2/p-2
• InChI Key： HLJHHUMLFVYONE-UHFFFAOYSA-L
• SMILES： [Ba+2].S(C1C=CC=CC=1CCCCCCCCCCCCCCCCCCCCCCCC)(=O)(=O)[O-].S(C1C=CC=CC=1CCCCCCCCCCCCCCCCCCCCCCCC)(=O)(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 69
• Rotatable Bond Count: 46
• Complexity: 512
• Topological Polar Surface Area: 131